(4R,5R)-1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid

• IUPAC Name: (4R,5R)-1,3-dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid
• InChI: InChI=1S/C19H18N2O5/c22-17(23)15-16(18(24)25)21(12-14-9-5-2-6-10-14)19(26)20(15)11-13-7-3-1-4-8-13/h1-10,15-16H,11-12H2,(H,22,23)(H,24,25)/t15-,16-/m1/s1
• InChI Key: QSMUFXXTSUEZJA-HZPDHXFCSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(C(N(C2=O)CC3=CC=CC=C3)C(=O)O)C(=O)O
• Isomeric SMILES: C1=CC=C(C=C1)CN2[C@H]([C@@H](N(C2=O)CC3=CC=CC=C3)C(=O)O)C(=O)O
• Molecular Formula: C19H18N2O5
• DSSTOX Substance ID: DTXSID90654516
• Molecular Weight: 354.4 g/mol
• CAS RN: 26339-40-2

Description

(4R,5R)-1,3-Dibenzyl-2-oxoimidazolidine-4,5-dicarboxylic acid is a chemical compound that has gained significant interest in the scientific community due to its potential applications in various fields. This compound is also known as DBO, and it is a chiral molecule that has two enantiomers, (4R,5R)-DBO and (4S,5S)-DBO. The (4R,5R)-enantiomer is the one that has been extensively studied due to its unique properties.

Mechanism of Action

The mechanism of action of (4R,5R)-DBO is not fully understood. However, it has been proposed that (4R,5R)-DBO exerts its effects by modulating the activity of ion channels and receptors in the brain. It has also been suggested that (4R,5R)-DBO may act as an antioxidant and protect neurons from oxidative stress.
Biochemical and Physiological Effects:
Studies have shown that (4R,5R)-DBO exhibits anticonvulsant, neuroprotective, and anti-inflammatory properties. It has been shown to reduce the severity and duration of seizures in animal models of epilepsy. Additionally, (4R,5R)-DBO has been shown to protect neurons from oxidative stress and reduce inflammation in the brain.

Advantages and Limitations for Lab Experiments

One of the advantages of (4R,5R)-DBO is its high purity and stability, which makes it suitable for use in various laboratory experiments. However, one of the limitations of (4R,5R)-DBO is its limited solubility in water, which can make it challenging to use in certain experiments.

Future Directions

There are several future directions for the study of (4R,5R)-DBO. One potential direction is to explore its potential as a therapeutic agent for neurological disorders, such as epilepsy and Alzheimer's disease. Another direction is to investigate its potential as a chiral ligand for catalysis. Additionally, further research is needed to understand the mechanism of action of (4R,5R)-DBO and its effects on ion channels and receptors in the brain.

Scientific Research Applications

(4R,5R)-DBO has been studied for its potential applications in various fields, including medicinal chemistry, material science, and catalysis. In medicinal chemistry, (4R,5R)-DBO has been shown to exhibit anticonvulsant, neuroprotective, and anti-inflammatory properties. In material science, (4R,5R)-DBO has been used to synthesize chiral metal-organic frameworks, which have potential applications in gas storage and separation. In catalysis, (4R,5R)-DBO has been used as a chiral ligand for asymmetric catalysis.